Cas no 321391-87-1 (2-(Aminooxy)-1-{4-3-chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1-ethanone Hydrochloride)

• Product Name: 2-(Aminooxy)-1-{4-3-chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1-ethanone Hydrochloride
• CAS No: 321391-87-1
• MDL: MFCD01114567
• CID: 4645838
• Update Time: 2025-08-05

2-(Aminooxy)-1-{4-3-chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1-ethanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(AMINOOXY)-1-(4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINO)-1-ETHANONE HYDROCHLORIDE
• 1-[2-(AMMONIOOXY)ACETYL]-4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE CHLORIDE
• 1-[2-AMINOOXYACETYL]-4-[3-CHLORO-5-(TRIFLUOROMETHYL)PYRID-2-YL]PIPERAZINE CHLORIDE
• 1-[2-(AMINOOXY)ACETYL]-4-[3-CHLORO-5-(TRIFLUOROMETHYL)PYRID-2-YL]PIPERAZINE HYDROCHLORIDE
• 2-(Aminooxy)-1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanone hydrochlori
• 2-(Aminooxy)-1-{4-3-chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1-ethanone Hydrochloride

• MDL： MFCD01114567

Experimental Properties

• Melting Point: 172-177°C

2-(Aminooxy)-1-{4-3-chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1-ethanone Hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-(Aminooxy)-1-{4-3-chloro-5-(trifluoromethyl)-2-pyridinylpiperazino}-1-ethanone Hydrochloride

Compound CAS No. 321391-87-1: 2-(Aminooxy)-1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanone Hydrochloride

The compound with CAS number 321391-87-1, known as 2-(Aminooxy)-1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanone Hydrochloride, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of this compound is characterized by the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This ring is substituted at the 4-position with a pyridine ring that carries both a chlorine atom at the 3-position and a trifluoromethyl group at the 5-position. These substituents contribute to the compound's electronic properties and may play a role in its interactions with biological targets. Additionally, the molecule features an ethanone group attached to the piperazine ring, along with an aminooxy group at the 2-position, which further enhances its functional diversity.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, research has shown that it exhibits activity against certain enzymes and receptors, making it a candidate for therapeutic interventions in areas such as inflammation, neurodegenerative diseases, and cancer. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance lipophilicity and stability, which are desirable properties for drug candidates.

One of the most intriguing aspects of this compound is its ability to interact with specific biological targets through multiple modes of action. For example, the pyridine ring may serve as a binding site for metal ions or other biomolecules, while the aminooxy group could participate in hydrogen bonding or other non-covalent interactions. These features make the compound a versatile tool for exploring complex biological systems and designing novel therapeutic agents.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions that highlight modern organic chemistry techniques. The synthesis begins with the construction of the piperazine ring, followed by substitution reactions to introduce the pyridine moiety and other functional groups. The final step involves protonation to yield the hydrochloride salt, ensuring optimal solubility and stability for further studies.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and distribution properties. Its lipophilic nature may contribute to efficient uptake across biological membranes, while its metabolic stability ensures sustained levels in vivo. However, further research is required to fully characterize its pharmacokinetic profile and assess its suitability for therapeutic use.

The safety profile of this compound has also been investigated in preclinical models. Results indicate that it demonstrates low toxicity at therapeutic concentrations, which is a critical factor for its potential translation into clinical applications. Nonetheless, additional toxicological studies are necessary to confirm its safety profile and identify any potential adverse effects.

In conclusion, 2-(Aminooxy)-1-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-1-ethanone Hydrochloride (CAS No. 321391-87-1) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structure, combined with its biological activity and favorable pharmacokinetic properties, positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapies.